Cas no 758676-39-0 (2H-Pyran-4-propanoicacid, 2-ethyltetrahydro-2-methyl-)

• Product name: 2H-Pyran-4-propanoicacid, 2-ethyltetrahydro-2-methyl-
• CAS No: 758676-39-0
• MF: C₁₁H₂₀O₃
• MW: 200.2747
• CID: 549609
• PubChem ID: 12544446

2H-Pyran-4-propanoicacid, 2-ethyltetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-propanoicacid, 2-ethyltetrahydro-2-methyl-
• 2H-Pyran-4-propanoicacid,2-ethyltetrahydro-2-methyl-(9CI)
• 3-(2-ethyl-2-methyloxan-4-yl)propanoic acid
• 758676-39-0
• DTXSID60501987

• Inchi： InChI=1S/C11H20O3/c1-3-11(2)8-9(6-7-14-11)4-5-10(12)13/h9H,3-8H2,1-2H3,(H,12,13)
• InChI Key： CKSKZHIKUOAOMW-UHFFFAOYSA-N
• SMILES： CCC1(CC(CCO1)CCC(=O)O)C

Computed Properties

• Exact Mass: 200.1413
• Monoisotopic Mass: 200.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53